ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[[4-(trifluoromethyl)phenyl]methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C16H20F3NO2/c1-2-22-15(21)13-4-3-9-20(11-13)10-12-5-7-14(8-6-12)16(17,18)19/h5-8,13H,2-4,9-11H2,1H3
• InChI Key: LFLRPHTYKDQUGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C16H20F3NO2
• Molecular Weight: 315.33 g/mol

Description

Ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate, also known as TFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFB is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 309.36 g/mol.

Mechanism of Action

The mechanism of action of ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate is not fully understood, but it is believed to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (α7 nAChR). The α7 nAChR is a ligand-gated ion channel that is involved in various physiological processes, including learning and memory, attention, and inflammation. This compound has been shown to enhance the activity of the α7 nAChR, leading to increased neurotransmitter release and improved cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including improved cognitive function, reduced inflammation, and increased neurotransmitter release. In animal studies, this compound has been shown to improve learning and memory, reduce anxiety and depression-like behaviors, and reduce inflammation in the brain. This compound has also been shown to increase the release of dopamine and other neurotransmitters, leading to improved cognitive function and reduced symptoms of various neurological disorders.

Advantages and Limitations for Lab Experiments

Ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate has several advantages for lab experiments, including its ability to enhance the activity of the α7 nAChR, its solubility in organic solvents, and its potential applications in various scientific fields. However, this compound also has several limitations, including its toxicity and potential hazards, the need for careful handling during synthesis and experimentation, and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate research, including the investigation of its potential as a drug candidate for the treatment of various diseases, the development of new methods for its synthesis and handling, and the exploration of its potential applications in material science and molecular devices. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields.

Synthesis Methods

Ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate can be synthesized using various methods, including the reaction of 1-(4-trifluoromethylbenzyl)piperidine-3-carboxylic acid with ethyl chloroformate in the presence of a base. Another method involves the reaction of 1-(4-trifluoromethylbenzyl)piperidine-3-carboxylic acid with thionyl chloride, followed by the reaction with ethanol. The synthesis of this compound requires careful handling due to its toxicity and potential hazards.

Scientific Research Applications

Ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, neuroscience, and material science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease, schizophrenia, and depression. In neuroscience, this compound has been studied for its effects on the central nervous system and its potential as a tool for studying the mechanisms of addiction and drug abuse. In material science, this compound has been investigated for its potential applications in the synthesis of new materials and as a building block for the construction of molecular devices.